Cas no 58801-45-9 (U-34728E (HCl))

U-34728E (HCl) structure
U-34728E (HCl) structure
Product Name:U-34728E (HCl)
CAS No:58801-45-9
MF:C19H36Cl2N2O6S
MW:491.46994304657
CID:381354
Update Time:2023-11-19

U-34728E (HCl) Chemical and Physical Properties

Names and Identifiers

    • L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-,monohydrochloride (9CI)
    • L-threo-a-D-galacto-Octopyranoside, methyl7-chloro-6,7,8-trideoxy-6-[[[1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-,monohydrochloride, (2S-trans)-
    • U 34728E
    • TH5CVN7H0X
    • L-Threo-alpha-D-galacto-octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-(((1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-, monohydrochloride, (2S-trans)-
    • L-Threo-alpha-D-galacto-octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-((((2S,4R)-1-(2-hydroxyethyl)-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-, monohydrochloride
    • CID 133083028
    • U 34728E (HCl)
    • U34728E (HCl)
    • U-34728E (HCl)
    • Inchi: 1S/C19H35ClN2O6S.ClH/c1-4-5-11-8-12(22(9-11)6-7-23)18(27)21-13(10(2)20)17-15(25)14(24)16(26)19(28-17)29-3;/h10-17,19,23-26H,4-9H2,1-3H3,(H,21,27);1H/t10-,11+,12-,13+,14-,15+,16+,17+,19+;/m0./s1
    • InChI Key: LWEKMXGMUSIMMV-ODKHAUALSA-N
    • SMILES: Cl[C@@H](C)[C@H]([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)SC)O)O)O)NC([C@@H]1C[C@@H](CCC)CN1CCO)=O.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 533
  • Topological Polar Surface Area: 148
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